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Compound of Interest

Compound Name: AZD5462

Cat. No.: B12405063 Get Quote

Providing essential safety and logistical information for the proper disposal of the

investigational compound AZD5462 is critical for maintaining a safe and compliant laboratory

environment. While specific disposal instructions for AZD5462 are not publicly available, this

guide offers a framework for its handling and disposal based on general principles of chemical

and pharmaceutical waste management. This information is intended for researchers,

scientists, and drug development professionals.

Understanding AZD5462: Key Chemical Data
A comprehensive understanding of a compound's properties is the first step toward safe

disposal. Below is a summary of available data for AZD5462.
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Property Value

Chemical Name

cis-4-[2-Fluoro-4-methoxy-5-[[[(1S,2R,3S,4R)-3-

[[[(1-

methylcyclobutyl)methyl]amino]carbonyl]bicyclo[

2.2.1]hept-2- yl]amino]carbonyl]phenoxy]-1-

methylcyclohexanecarboxylic acid

Molecular Formula C30H41FN2O6[1]

Molecular Weight 544.65 g/mol [1]

CAS Number 2787501-83-9[1][2]

Solubility Soluble in DMSO (>50 mg/mL)[1]

Storage
Powder: 2 years at 4°C, 3 years at -20°C. In

solvent: 6 months at -80°C[1]

General Disposal Procedures for Research
Compounds
The disposal of investigational drugs like AZD5462 must adhere to strict environmental and

safety regulations. The following procedural guidance is based on established best practices

for laboratory chemical waste.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific guidance and to ensure compliance with local, state, and federal regulations.

Step-by-Step Disposal Decision Workflow
The following workflow provides a general decision-making process for the disposal of

chemical waste in a research setting.
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Identify Waste
(AZD5462, contaminated materials)

Consult Safety Data Sheet (SDS)
& Institutional EHS Guidelines

Determine Hazard Classification
(e.g., hazardous, non-hazardous)

Segregate Waste

Package and Label Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal
(Contact EHS for pickup)

Click to download full resolution via product page

General Chemical Waste Disposal Workflow

Experimental Protocols and Safety Considerations
While specific experimental protocols involving the disposal of AZD5462 are not documented in

the provided search results, general safety protocols for handling potent research compounds

should be strictly followed.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,

a lab coat, and chemical-resistant gloves, when handling AZD5462 in solid or solution form.

Handling: Avoid inhalation of powder and contact with skin and eyes. Handle in a well-

ventilated area, preferably in a chemical fume hood.

Spill Management: In the event of a spill, follow your institution's established procedures for

cleaning up chemical spills. This typically involves absorbing the material with an inert

substance and placing it in a sealed container for disposal as hazardous waste.

Environmental Impact and Regulatory Context
As a novel investigational drug, the full environmental impact of AZD5462 is not yet

characterized. Pharmaceutical compounds, if not disposed of properly, have the potential to

enter the environment and cause harm to ecosystems. AstraZeneca, the developer of

AZD5462, has a stated commitment to minimizing the environmental impact of its products

throughout their lifecycle.[3][4]

The U.S. Environmental Protection Agency (EPA) and the Drug Enforcement Administration

(DEA) provide guidelines for the disposal of pharmaceuticals.[5][6] For investigational drugs

used in clinical research, it is crucial to follow guidelines set forth by regulatory bodies and

institutional review boards.

In the absence of a specific Safety Data Sheet (SDS) for AZD5462, it is prudent to treat it as a

potentially hazardous chemical and follow the most conservative disposal route, which is

typically incineration by a licensed waste management facility.[7] Always work with your

institution's EHS department to ensure that all disposal activities are compliant and

documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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